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Introduction

YCT529 is an experimental, non-hormonal male contraceptive agent that acts as a selective
antagonist of the retinoic acid receptor alpha (RAR-0).[1][2] By inhibiting this receptor, YCT529
disrupts spermatogenesis, the process of sperm production, leading to a reversible state of
infertility.[1][3] This document provides detailed application notes and protocols for the
administration of YCT529 in long-term contraceptive studies, based on available preclinical and
clinical data.

Mechanism of Action

YCT529 operates by competitively binding to RAR-a, a nuclear receptor crucial for male germ
cell development and differentiation.[4][5] This receptor is a key component of the vitamin A
signaling pathway in the testes.[2][3] By blocking the binding of retinoic acid, a metabolite of
vitamin A, to RAR-a, YCT529 effectively halts sperm production without impacting testosterone
levels or other hormonal pathways.[4][5] This targeted, non-hormonal mechanism is a
significant advantage, potentially avoiding the side effects associated with hormonal
contraceptives.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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